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Introduction

CCT373566 is a potent and orally bioavailable molecular glue degrader of the transcriptional
repressor B-cell ymphoma 6 (BCL6).[1][2][3] BCL6 is an oncogenic driver in various lymphoid
malignancies, including diffuse large B-cell lymphoma (DLBCL).[2][4][5] CCT373566 induces
the degradation of BCL6, leading to potent antiproliferative effects in BCL6-dependent cancer
cell lines.[4][5] These application notes provide a detailed protocol for assessing the
antiproliferative activity of CCT373566 using a luminescence-based cell viability assay.

Mechanism of Action of CCT373566

CCT373566 acts as a molecular glue, inducing the ubiquitination and subsequent proteasomal
degradation of BCL6. The degradation of BCL6 relieves the repression of its target genes,
which are involved in cell cycle control, apoptosis, and differentiation, thereby inhibiting cancer
cell proliferation.[4][5]
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Mechanism of CCT373566-induced BCL6 degradation.
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The antiproliferative activity of CCT373566 has been evaluated in various BCL6-dependent

diffuse large B-cell ymphoma (DLBCL) cell lines. The following table summarizes the 50%

growth inhibition (G150) values obtained from a 14-day cell proliferation assay.

Cell Line Description GI50 (nM)[5]
HT DLBCL, BCL6-dependent 8.0

Karpas 422 DLBCL, BCL6-dependent 1.4
SU-DHL-4 DLBCL, BCL6-dependent 12.5

OCl-Ly1 DLBCL, BCL6-dependent 2.1

OClI-Ly3 DLBCL, BCL6-low expressing 1900

Experimental Protocols

Antiproliferation Assay using CellTiter-Glo®

Luminescent Cell Viability Assay

This protocol describes the determination of the antiproliferative activity of CCT373566 by

measuring the number of viable cells in culture based on the quantification of ATP, which

indicates the presence of metabolically active cells.
Materials:
e CCT373566 (powder)

o Dimethyl sulfoxide (DMSO), cell culture grade

e Cancer cell lines of interest (e.g., HT, Karpas 422, OCI-Ly1)

o Appropriate cell culture medium (e.g., RPMI-1640)
o Fetal Bovine Serum (FBS)
 Penicillin-Streptomycin solution

e Trypsin-EDTA solution
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e Phosphate-Buffered Saline (PBS)

o Opaque-walled 96-well microplates suitable for luminescence readings

o CellTiter-Glo® Luminescent Cell Viability Assay kit

o Multichannel pipette

e Luminometer

Protocol:

e Compound Preparation:

o Prepare a stock solution of CCT373566 (e.g., 10 mM) in DMSO.

o Perform serial dilutions of the CCT373566 stock solution in cell culture medium to achieve
the desired final concentrations for the dose-response curve. It is recommended to
prepare 2X concentrated solutions for addition to the cell plates.

e Cell Culture and Seeding:

o Culture the selected cancer cell lines in their recommended medium supplemented with
FBS and penicillin-streptomycin in a humidified incubator at 37°C and 5% CO2.

o Harvest cells during the logarithmic growth phase.

o Determine cell viability and concentration using a hemocytometer or an automated cell
counter.

o Dilute the cell suspension to the desired seeding density (e.g., 2,000-10,000 cells/well, to
be optimized for each cell line).

o Seed 50 pL of the cell suspension into each well of a 96-well opaque-walled plate.

o Include control wells containing medium without cells for background luminescence
measurement.
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o Incubate the plates for 24 hours to allow cells to attach and resume growth.

e Compound Treatment:

o Add 50 pL of the 2X concentrated CCT373566 serial dilutions to the respective wells,
resulting in a final volume of 100 uL per well.

o Include vehicle control wells (containing the same concentration of DMSO as the highest
CCT373566 concentration wells).

o Incubate the plates for the desired duration (e.g., 72 hours, 7 days, or 14 days). For long-
term assays, the medium may need to be replenished.

» Cell Viability Measurement (using CellTiter-Glo®):

o Equilibrate the 96-well plate and the CellTiter-Glo® reagent to room temperature for
approximately 30 minutes before use.

o Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each
well (100 pL).

o Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.
o Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.
o Measure the luminescence using a luminometer.
o Data Analysis:
o Subtract the average background luminescence from all experimental readings.
o Normalize the data to the vehicle-treated control wells (representing 100% viability).
o Plot the normalized viability data against the logarithm of the CCT373566 concentration.

o Calculate the GI50 value by fitting the data to a four-parameter logistic curve using
appropriate software (e.g., GraphPad Prism).
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Experimental Workflow
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Antiproliferation assay workflow using CCT373566.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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